Cas no 115146-09-3 (N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide)

• Product Name: N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide
• CAS No: 115146-09-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD14643739
• CID: 2876797
• PubChem ID: 18702779
• Update Time: 2025-05-19

N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,3-dihydro-2-hydroxy-1H-inden-1-yl)-
• n-(2-Hydroxy-2,3-dihydro-1h-inden-1-yl)acetamide
• N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide

• MDL： MFCD14643739
• Inchi： 1S/C11H13NO2/c1-7(13)12-11-9-5-3-2-4-8(9)6-10(11)14/h2-5,10-11,14H,6H2,1H3,(H,12,13)
• InChI Key： XDFQDTUZWKSCIR-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC=C2)CC1O)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide

Professional Introduction to N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide (CAS No. 115146-09-3)

N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 115146-09-3, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure of this acetamide derivative incorporates a dihydronaphthalene core, which is a common motif in bioactive molecules, enhancing its pharmacological relevance.

The synthesis and characterization of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide involve sophisticated chemical methodologies that highlight the compound's complexity and versatility. The presence of both hydroxyl and amide functional groups in its structure suggests multiple interaction possibilities with biological targets, making it a promising candidate for drug discovery. Recent advancements in computational chemistry have enabled more precise predictions of its pharmacokinetic properties, further solidifying its position as an attractive scaffold for medicinal chemists.

In the realm of contemporary pharmaceutical research, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide has been explored for its potential in addressing various therapeutic challenges. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurodegenerative diseases. The dihydronaphthalene moiety, a key structural feature, is known to contribute to favorable binding affinities with biological targets, thereby enhancing the compound's efficacy.

The role of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide in clinical trials has been a focal point for researchers aiming to develop next-generation therapeutics. Preliminary findings suggest that derivatives of this compound may offer significant benefits in treating conditions such as Alzheimer's disease and rheumatoid arthritis. These observations are supported by experimental data demonstrating the compound's ability to modulate key signaling pathways involved in these pathologies.

The development of novel synthetic routes for N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide has been a critical area of investigation. Researchers have employed various strategies, including catalytic hydrogenation and asymmetric synthesis, to optimize the production process while maintaining high yields and purity. These efforts have not only improved the accessibility of the compound but also paved the way for large-scale manufacturing, which is essential for clinical applications.

The pharmacological profile of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide continues to be a subject of extensive research. Investigations into its mechanism of action have revealed intriguing insights into how it interacts with biological systems. For instance, studies have shown that this compound can inhibit the activity of specific kinases, which are overexpressed in cancer cells. This finding underscores its potential as an anticancer agent and opens up new avenues for therapeutic intervention.

The future prospects of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide in pharmaceutical development are promising. Ongoing research aims to further refine its chemical properties to enhance its therapeutic efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives that could revolutionize the treatment of various diseases.

In conclusion, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide (CAS No. 115146-09-3) represents a compelling example of how structural innovation can lead to the discovery of novel bioactive compounds. Its unique chemical features and demonstrated biological activities make it a valuable asset in the quest for new therapeutics. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.